Cas no 1713463-27-4 (1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid
• CAS No: 1713463-27-4
• MF: C₁₄H₁₄N₄O₂
• MW: 270.28656244278
• CID: 5162043
• Update Time: 2025-10-31

1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C14H14N4O2/c19-14(20)11-6-18(7-15-11)12-5-10(8-1-2-8)16-13(17-12)9-3-4-9/h5-9H,1-4H2,(H,19,20)
• InChI Key： YZIOPIVFIWBXCH-UHFFFAOYSA-N
• SMILES： C1N(C2C=C(C3CC3)N=C(C3CC3)N=2)C=C(C(O)=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid

Introduction to 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid (CAS No. 1713463-27-4)

1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid, identified by the CAS number 1713463-27-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine and imidazole classes, which are well-documented for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of dicyclopropyl substituents and a carboxylic acid functional group, contribute to its distinctive chemical properties and make it a subject of interest for further research and development.

The dicyclopropyl moiety in the molecular structure of 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid introduces steric hindrance and electronic effects that can influence its interactions with biological targets. This feature has been explored in various drug design strategies, where such substituents are often employed to enhance binding affinity and selectivity. The pyrimidine ring system is known for its role in nucleic acid base pairing and enzyme inhibition, making it a valuable scaffold for developing bioactive molecules. The combination of these structural elements suggests that this compound may exhibit inhibitory activity against certain enzymes or receptors involved in critical biological pathways.

In recent years, there has been a growing interest in pyrimidine-based compounds due to their versatility in drug discovery. Researchers have been investigating derivatives of pyrimidine and imidazole for their potential applications in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The carboxylic acid group in 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. This flexibility has made it a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The structural features of 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid align well with the principles of structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can predict how this compound might interact with specific biological targets. These predictions can then be validated through experimental studies, providing insights into its mechanism of action and potential therapeutic efficacy.

The dicyclopropyl substituents are particularly noteworthy due to their ability to modulate the electronic properties of the molecule. This can lead to enhanced binding affinity when interacting with protein targets, which is crucial for developing effective drugs. Additionally, the pyrimidine ring system offers opportunities for hydrogen bonding interactions, further stabilizing the compound-target complex. These features make 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid a promising candidate for further exploration in medicinal chemistry.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid. Techniques such as transition metal-catalyzed cross-coupling reactions have been instrumental in constructing the intricate frameworks of these compounds. These synthetic methods allow for the introduction of various functional groups at specific positions within the molecule, enabling fine-tuning of its biological properties. Such synthetic accessibility is essential for conducting thorough pharmacological studies and optimizing lead compounds for clinical development.

The potential applications of 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid extend beyond traditional small-molecule drug development. Its structural motifs have inspired the design of peptidomimetics and other biologically active molecules that mimic natural products or protein fragments. These alternative approaches have gained prominence due to their ability to overcome limitations associated with traditional small-molecule drugs, such as poor bioavailability or off-target effects. By integrating insights from computational chemistry and synthetic biology, researchers can develop innovative strategies to harness the therapeutic potential of this compound.

In conclusion,1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid (CAS No. 1713463-27-4) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of substituents and functional groups makes it a valuable tool for medicinal chemists exploring new therapeutic avenues. As research in this field continues to evolve,dicyclopropyl-pyrimidine derivatives like this one are likely to play an increasingly important role in addressing unmet medical needs.